![molecular formula C15H19F3N2O3 B7431719 5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid](/img/structure/B7431719.png)
5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid
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Overview
Description
5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid, also known as TFPAC, is a chemical compound that has been widely studied in scientific research. This compound is a piperidine derivative, which has been shown to have potential therapeutic applications in various fields, including neuroscience and pharmacology.
Mechanism of Action
The mechanism of action of 5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid is not fully understood, but it is believed to involve the modulation of neurotransmitter receptors and the inhibition of oxidative stress. This compound has been shown to modulate glutamate receptors, particularly the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in synaptic plasticity and learning and memory. This compound has also been shown to modulate dopamine receptors, particularly the D2 receptor, which is involved in the regulation of motor function and reward processing.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, anti-inflammatory effects, and antioxidant effects. This compound has been shown to protect against glutamate-induced neurotoxicity, which is a common feature of various neurological disorders. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory disorders. This compound has been shown to inhibit oxidative stress, which is a common feature of various neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid has several advantages for lab experiments, including its high purity and stability, which make it suitable for various biochemical and pharmacological assays. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations for lab experiments, including its potential toxicity and limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid. One potential direction is to further elucidate its mechanism of action, particularly its effects on neurotransmitter receptors and signaling pathways. Another potential direction is to investigate its potential therapeutic applications in various neurological and psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials, which will provide valuable insights into its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid involves a series of chemical reactions, starting with the reaction of 4-(2,2,2-trifluoroethoxy)benzaldehyde with piperidine in the presence of a base catalyst. The resulting product is then reacted with 5-aminonicotinic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to yield this compound. The purity and yield of this compound can be improved by using various purification techniques, such as recrystallization and column chromatography.
Scientific Research Applications
5-Amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid has been extensively studied in scientific research, particularly in the field of neuroscience. It has been shown to have potential therapeutic applications in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have neuroprotective effects, which may be attributed to its ability to modulate glutamate receptors and inhibit oxidative stress. This compound has also been shown to have antipsychotic effects, which may be due to its ability to modulate dopamine receptors.
Properties
IUPAC Name |
5-amino-1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F3N2O3/c16-15(17,18)9-23-13-3-1-10(2-4-13)6-20-7-11(14(21)22)5-12(19)8-20/h1-4,11-12H,5-9,19H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNNJHGZPVGRADU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(CC1N)CC2=CC=C(C=C2)OCC(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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